2alpha-(4-Bromo-1H-pyrazole-1-yl)cyclohexane-1beta-ol

• IUPAC Name: (1R,2R)-2-(4-bromopyrazol-1-yl)cyclohexan-1-ol
• InChI: InChI=1S/C9H13BrN2O/c10-7-5-11-12(6-7)8-3-1-2-4-9(8)13/h5-6,8-9,13H,1-4H2/t8-,9-/m1/s1
• InChI Key: GJHKMCHQSPMGNB-RKDXNWHRSA-N
• Canonical SMILES: C1CCC(C(C1)N2C=C(C=N2)Br)O
• Isomeric SMILES: C1CC[C@H]([C@@H](C1)N2C=C(C=N2)Br)O
• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol

Description

“2alpha-(4-Bromo-1H-pyrazole-1-yl)cyclohexane-1beta-ol” is a chemical compound. It is a derivative of pyrazole, a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Scientific Research Applications

Synthesis and Structural Analysis

• Pyrazoline Derivatives from 1,3-Dipolar Cycloadditions: Research on pyrazoline derivatives obtained through 1,3-dipolar cycloadditions using α,β-unsaturated cyclohexanone derivatives demonstrates the compound's potential for creating new chemical entities. These derivatives were synthesized and their structures confirmed by spectroscopic methods, indicating the versatility of pyrazole-based compounds in synthetic chemistry (Ziani et al., 2013).

Catalysis and Reaction Mechanisms

• Metal-Organic Frameworks (MOFs) and Catalysis: The formation of trinuclear triangular copper derivatives and their assembly into complex supramolecular MOFs showcases the catalytic applications of pyrazole-containing compounds. These MOFs act as catalysts for the peroxidative oxidation of alkanes, highlighting their significance in chemical transformations (Di Nicola et al., 2007).

Photophysical Properties

• Ultraviolet Stabilizers: A new class of ultraviolet stabilizers based on C-(2'-hydroxyphenyl)pyrazoles demonstrates the compound's application in material science, particularly in protecting against UV radiation. This research emphasizes the photophysical properties of pyrazole derivatives and their potential in developing new protective materials (Catalán et al., 1992).

Synthetic Applications

• Four-Component Bicyclization to Pyrazolo[3,4-b]pyridine Derivatives: The development of a novel four-component bicyclization strategy for synthesizing pyrazolo[3,4-b]pyridine derivatives from accessible materials showcases the synthetic utility of pyrazole-based compounds. This research highlights their application in creating skeletally diverse derivatives for various chemical studies (Tu et al., 2014).

Antimicrobial Activity

• New Pyrazole Derivatives with Antimicrobial Activity: The synthesis of new pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives and their antimicrobial activity demonstrate the compound's potential in pharmaceutical applications. This indicates the broader implications of pyrazole derivatives in developing new antimicrobial agents (Abunada et al., 2008).